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Salinazid Basic Drug Profile

The following table summarizes the core identification and chemical information for Salinazid as found in

drug databases [1].

Property Description

Generic Name Salinazid [1]

Drug Status Experimental [1]

Synonym Salizid [1]

CAS Number 495-84-1 [1]

Molecular Formula C₁₃H₁₁N₃O₂ [1]

Molecular Weight 241.09 Da [1]

SMILES OC1=C(\C=N\NC(=O)C2=CC=NC=C2)C=CC=C1 [1]

Related Salt Forms Oxalate, Acesulfame, Malonate, Malate [2]
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Documented Source of Experimental Variability

A key study highlights solubility and solid-form stability as a significant factor that can impact

experimental results with Salinazid [2].

The Problem: The pure Salinazid Active Pharmaceutical Ingredient (API) has limited solubility, which

can affect its behavior in experiments. Furthermore, some of its salt forms are not stable during
dissolution [2].

The Evidence: Research on pharmaceutical salts of Salinazid found that while the oxalate and
acesulfame salts significantly improved solubility and were stable, the malonate and malate salts

dissolved incongruently. This means they rapidly underwent a solution-mediated transformation
back into the less soluble pure Salinazid during dissolution experiments [2].

Impact on Experiments: If using an unstable salt form, researchers may observe inconsistent
dissolution rates, unpredictable bioavailability, and variable concentrations in solution, leading to

irreproducible results.

Proposed FAQ & Troubleshooting Guide

Based on the identified variability, here is a sample entry for your technical support center.

FAQ: What are the common causes of inconsistent dissolution
results when working with Salinazid?

Issue: Significant variability is observed in dissolution testing or solubility measurements between different

batches or forms of Salinazid.

Potential Causes & Solutions:

Potential Cause Recommended Action

Use of unstable salt forms
(e.g., Malonate, Malate).

Verify and standardize the solid form of Salinazid used in
experiments. Consider switching to a stable salt form like Salinazid
Oxalate or Salinazid Acesulfame, which provide a substantial solubility
improvement and remain stable during dissolution [2].
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Potential Cause Recommended Action

Polymorphism or solid-
form change during

processing or storage.

Characterize the solid state of your API before experiments using
techniques like X-ray Powder Diffraction (XRPD) and Differential

Scanning Calorimetry (DSC) to ensure consistency.

Inherent low solubility of

the pure API.

Use salt forms specifically developed for enhanced solubility. The

oxalate salt, for instance, has been shown to offer a 33-fold solubility
improvement over pure Salinazid [2].

Proposed Experimental Workflow for Salt Form
Evaluation

For researchers aiming to characterize Salinazid salt forms to mitigate variability, the following general

workflow is recommended. The diagram below outlines the key steps.
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Start: Salinazid Salt Evaluation

1. Solid Form Characterization
(XRPD, DSC)

2. Solubility Assessment
(Shake-flask method)

3. Dissolution Testing
(Monitor for form transformation)

4. Stability Analysis
(Under various conditions)

Stable & Soluble?

Suitable for Use

Yes

Reject Form

No

Click to download full resolution via product page

Experimental Protocol Overview:

Solid Form Characterization: Use X-ray Powder Diffraction (XRPD) to confirm the crystal
structure and identify the specific salt form. Differential Scanning Calorimetry (DSC) can be used to

determine thermal properties and purity.
Solubility Assessment: Perform equilibrium solubility measurements using the shake-flask method

at a constant temperature (e.g., 37°C) in relevant buffer solutions. Quantify concentration using a
validated HPLC-UV method.
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Dissolution Testing: Conduct intrinsic dissolution rate testing to monitor for any solution-mediated

phase transformation, as observed with malonate and malate salts [2].
Stability Analysis: Expose the salt forms to accelerated stability conditions (e.g., 40°C/75% relative

humidity) over a set period and re-analyze for any solid-form changes or degradation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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